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Introduction

Nerol is an acyclic monoterpene alcohol, specifically the cis-isomer of geraniol, that serves as

a fundamental building block in perfumery.[1] With the chemical formula C₁₀H₁₈O, it is naturally

present in numerous essential oils, including neroli, lemongrass, palmarosa, and clary sage.[1]

[2][3] Its name is derived from its discovery in neroli oil, which is extracted from the blossoms

of the bitter orange tree.[4] Valued for its unique olfactory profile, nerol imparts a fresh, sweet,

and floral character to fragrance compositions, distinct from its more common trans-isomer,

geraniol. These application notes provide detailed protocols and data for researchers,

scientists, and formulation professionals on the effective use of nerol in perfumery.

Physicochemical and Olfactory Properties
Nerol is a colorless to pale yellow oily liquid with a distinct aroma. Its physical and chemical

properties are critical for its handling, formulation, and performance in various applications.
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Property Value References

Chemical Name
(2Z)-3,7-Dimethylocta-2,6-

dien-1-ol

CAS Number 106-25-2

FEMA Number 2770

Molecular Formula C₁₀H₁₈O

Molecular Weight 154.25 g/mol

Appearance
Colorless to pale yellow oily

liquid

Boiling Point 224-225 °C (at 745 mmHg)

Flash Point 96 - 99 °C

Density ~0.872 - 0.881 g/cm³ at 20°C

Solubility
Soluble in alcohols and oils;

slightly soluble in water

Vapor Pressure 0.0158 mmHg @ 23°C

Tenacity on Smelling Strip > 40 hours

Olfactory Profile

Nerol is classified as a middle note in perfumery. Its scent is predominantly floral and citrusy,

often described as a fresh, sweet rose with significant neroli and citrus (lemon/lime) facets. A

key characteristic that distinguishes nerol from geraniol is its unique "wet seashore" or marine

quality, which provides a watery, transparent freshness to compositions. It is considered

greener and less heavy than geraniol, making it ideal for adding brightness and a natural feel to

floral accords.

Applications in Fragrance Formulations
Nerol is a versatile ingredient used across a wide range of fragrance types. Its primary function

is to enhance floral and citrus compositions, adding freshness, radiance, and complexity.
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Key Applications:

Rose Accords: It imparts a fresh, dewy, and natural character that cannot be achieved with

other rose alcohols like geraniol or citronellol.

Neroli and Orange Blossom: As a namesake component, it is vital for recreating authentic

neroli and orange blossom fragrances.

White Florals: Nerol is used extensively in magnolia, jasmine, lilac, and muguet accords to

provide a clean, transparent floralcy.

Eau de Cologne: It blends exceptionally well with citrus oils (bergamot, petitgrain) and is a

key ingredient in classic and modern colognes.

Functional Perfumery: Nerol is used in personal care products like lotions, shampoos, and

soaps, as well as in household items such as air fresheners and candles.

Data Presentation: Recommended Usage Levels of Nerol

Application Type Concentration Range (%) References

Fine Fragrance (Parfum, EdT) 0.1 - 5.0%

Perfume Compounds

(General)
0.1 - 8.0% (Average ~1.7%)

Functional Products (e.g.,

lotions, soaps)
0.05 - 2.0%

Maximum Recommended Use
Up to 20% in fragrance

concentrate

Visualization: Olfactory Blending Profile of Nerol

The following diagram illustrates the synergistic blending relationships between nerol and

other common fragrance families and materials.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b7767744?utm_src=pdf-body
https://www.benchchem.com/product/b7767744?utm_src=pdf-body
https://www.benchchem.com/product/b7767744?utm_src=pdf-body
https://www.benchchem.com/product/b7767744?utm_src=pdf-body
https://www.benchchem.com/product/b7767744?utm_src=pdf-body
https://www.benchchem.com/product/b7767744?utm_src=pdf-body
https://www.benchchem.com/product/b7767744?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7767744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fragrance Families

Key Blending Ingredients

Nerol

Citrus
Brightens

FloralFreshens

Woody
Lifts

Green

Enhances

Bergamot

Petitgrain

Rose Oxide

Citronellol

Geraniol

Phenyl Ethyl Alcohol

Jasmine Absolute

Linalool

Click to download full resolution via product page

Caption: Logical relationships of Nerol with key fragrance families and ingredients.

Performance and Stability
Nerol demonstrates good stability in typical fragrance carriers, particularly alcoholic solutions,

making it well-suited for eau de toilette and parfum formulations. However, its chemical

structure makes it more susceptible to acid-catalyzed cyclization than its isomer, geraniol. This
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reaction can alter the olfactory profile. Therefore, careful pH control is necessary in

formulations, especially in acidic products where stability may be compromised.

Visualization: Experimental Workflow for Stability Testing

This workflow outlines the process for assessing the stability of nerol in a fragrance base under

various conditions.

Prepare Fragrance Base
(with Nerol at X%)

Divide into Samples
(Control + Test Conditions)

Condition A:
40°C, Dark

Condition B:
4°C, Dark

Condition C:
25°C, UV Light

Control:
25°C, Dark

Incubate for 1, 2, 4, 8 weeks

Analysis at Each Time Point

GC-MS Analysis
(Chemical Integrity)

Sensory Evaluation
(Olfactory Profile)

Compile Stability Report
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Caption: Workflow for evaluating the chemical and olfactory stability of Nerol.

Experimental Protocols
Protocol 4.1: Olfactory Evaluation of Nerol

Objective: To systematically evaluate the olfactory characteristics of a nerol sample over

time.

Materials:

Nerol sample (e.g., 10% solution in ethanol).

Standard perfumer's smelling strips (blotters).

Timer.

Odor-free environment.

Methodology:

1. Dip a clean smelling strip approximately 1 cm into the nerol solution.

2. Remove the strip and allow the solvent to evaporate for 10-15 seconds.

3. Initial Evaluation (Top Note): Wave the strip 2-3 cm from the nose and record initial

impressions. Note the fresh, citrus, and green characteristics.

4. Mid-Stage Evaluation (Heart Note): Evaluate the strip again at 5 minutes, 30 minutes, and

2 hours. Record the development of the floral (rose, neroli) and marine notes.

5. Dry-Down Evaluation (Base Note): Evaluate the strip at 4, 8, and 24 hours to assess

tenacity and the evolution of the scent profile. Note any changes or remaining

characteristics.
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6. Compare findings with a reference sample of geraniol to clearly identify the unique fresh

and "wet" facets of nerol.

Protocol 4.2: Evaluation of Nerol in a Simple Eau de Cologne Base

Objective: To assess the impact of nerol on a classic fragrance structure.

Materials:

Nerol.

Bergamot oil.

Lemon oil.

Petitgrain oil.

Ethanol (perfumer's grade).

Glass beakers, pipettes, and sample vials.

Methodology:

1. Prepare two formulations: a Control Base and a Test Base.

Control Base (10g): Bergamot (2g), Lemon (1g), Petitgrain (0.5g), Ethanol (6.5g).

Test Base (10g): Bergamot (2g), Lemon (1g), Petitgrain (0.5g), Nerol (0.5g), Ethanol

(6.0g).

2. Mix both solutions until homogenous and allow them to macerate for at least 48 hours in a

cool, dark place.

3. Evaluate both formulations on smelling strips and on skin.

4. Analysis: Compare the two versions. Note how nerol in the Test Base adds a floral

freshness, brightens the citrus top notes, and potentially increases the longevity of the

heart.
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Protocol 4.3: pH Stability Assessment

Objective: To observe the impact of an acidic environment on the stability of nerol.

Materials:

Nerol (10% solution in ethanol).

Two fragrance bases: one buffered to pH 7.0 (neutral) and one buffered to pH 4.5 (acidic)

using a citrate buffer.

GC-MS equipment.

Incubator set to 40°C.

Methodology:

1. Add the nerol solution to both the neutral and acidic bases to achieve a final concentration

of 1% nerol.

2. Take an initial sample (T=0) from both batches for GC-MS analysis to determine the initial

concentration of nerol.

3. Store both batches in sealed containers in an incubator at 40°C to accelerate aging.

4. Withdraw samples at 1, 2, and 4 weeks.

5. Analyze the samples via GC-MS to quantify the remaining percentage of nerol and

identify any degradation products (e.g., cyclic terpenes).

6. Analysis: Compare the degradation rate of nerol in the acidic base versus the neutral

base to quantify its instability in low-pH systems.

Safety and Regulatory Information
Nerol is considered safe for use in cosmetic and fragrance formulations when used within

recommended concentrations. However, it is classified as a flammable liquid and can cause
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skin irritation or allergic reactions in sensitive individuals. Commercial grades of nerol may

contain geraniol, a known allergen.

Data Presentation: Safety Profile of Nerol

Parameter Information References

GHS Classification

Flammable Liquid; May cause

skin irritation/allergic skin

reaction; Causes serious eye

damage.

IFRA Standard

Not restricted by IFRA 51st

Amendment for Category 4

(Fine Fragrance).

Allergen Status

Pure nerol is not listed as an

allergen, but may contain

allergenic impurities like

geraniol and citral.

Handling Precautions

Use protective gloves and

eyewear. Ensure proper

ventilation. Store in a cool, dry

place away from heat and

light.

Environmental Profile

Not considered Persistent,

Bioaccumulative, and Toxic

(PBT).

Synthesis and Isomerism
Nerol is the cis- or (Z)-isomer of 3,7-dimethylocta-2,6-dien-1-ol. Its trans- or (E)-isomer is

geraniol. This stereochemical difference is responsible for their distinct olfactory properties

despite having the same molecular formula and weight. Synthetically, nerol can be produced

via the pyrolysis of beta-pinene to yield myrcene, which is then converted through several

steps into a mixture of alcohols from which nerol is separated by distillation.
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Visualization: Isomeric Relationship of Nerol and Geraniol

This diagram shows the structural difference between the cis (Nerol) and trans (Geraniol)

isomers.

Nerol (cis-isomer) Geraniol (trans-isomer)

CH₂OH

 C=C

 C=C

CH₂OH

 C=C

 C=C

Note: DOT language has limitations for precise chemical structures.
This diagram conceptually illustrates the cis/trans difference at the C2-C3 double bond.

Click to download full resolution via product page

Caption: Conceptual depiction of the cis (Nerol) vs. trans (Geraniol) isomerism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Nerol as a Fragrance
Ingredient in Perfumery]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7767744#application-of-nerol-as-a-fragrance-
ingredient-in-perfumery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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